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Compound of Interest

Compound Name: Flurazepam hydrochloride

Cat. No.: B1673478 Get Quote

This document provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling Flurazepam
hydrochloride. Adherence to these guidelines is critical for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and Health Effects
Flurazepam hydrochloride is a benzodiazepine, classified as a Schedule IV controlled

substance.[1][2] It poses several health risks that necessitate careful handling.

Acute Effects: Harmful if swallowed[3][4], it can cause drowsiness, dizziness, and may

damage organs through single exposure.[3][4][5] Symptoms of exposure can include

disorientation, ataxia (staggering), severe sedation, and gastrointestinal issues.[1][6]

Chronic Effects: May cause damage to organs through prolonged or repeated exposure.[3]

Continued use can lead to physical dependence and addiction.[2][7]

Physical Hazards: As a dust, it can present an explosion hazard.[8]

Quantitative Data Summary
The following table summarizes key quantitative data for Flurazepam hydrochloride.
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Property Value Source

Molecular Weight 460.8 g/mol [1]

Melting Point
208-218°C (406-424°F) with

decomposition
[1][6]

Solubility (in water) ≥ 100 mg/mL at 20°C (66°F) [1][6]

LD50 (Oral, Rat) 980 mg/kg [3]

LD50 (Oral, Mouse) 500 mg/kg [3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Flurazepam hydrochloride to

minimize exposure risk.

Respiratory Protection:

For weighing and diluting, a NIOSH-approved half-face respirator with an organic

vapor/acid gas cartridge and a dust/mist filter is recommended.[6]

In areas with inadequate ventilation or enclosed spaces, use a NIOSH-approved respirator

for dust.[8]

Hand Protection:

Wear two pairs of powder-free, disposable gloves.[9]

The inner glove should be tucked under the cuff of the lab coat or gown, and the outer

glove should cover the cuff.[9]

Change gloves immediately if they are torn, punctured, or contaminated.[9]

Eye Protection:

Safety glasses are required for general handling.[8]
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For tasks with a risk of splashing or generating aerosols, chemical safety goggles should

be worn.[10]

Body Protection:

Wear a protective disposable gown made of low-permeability fabric with a solid front, long

sleeves, and tight-fitting cuffs.[9] A standard lab coat may be sufficient for low-risk

activities.[8]

PPE Donning Sequence

PPE Doffing Sequence

Wash Hands Don Gown/
Lab Coat

Don Inner Gloves
(Under Cuff)

Don Outer Gloves
(Over Cuff)

Don Respirator
(If Required) Don Eye Protection

Remove Outer Gloves Remove Gown/
Lab Coat Wash Hands Remove Eye Protection Remove Respirator Remove Inner Gloves Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment (PPE).

Operational Plans: Handling and Storage
Engineering Controls:

Always handle Flurazepam hydrochloride in a well-ventilated area.[3][4]

Use local exhaust ventilation at the worksite to maintain exposure below permissible limits.

[8]

Safe Handling Protocol:
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Preparation: Designate a specific area for handling. Ensure all necessary PPE, spill kits, and

disposal containers are readily accessible.

Weighing/Transfer: Conduct weighing and transfers in a chemical fume hood or other

ventilated enclosure to minimize dust inhalation. Bond containers when transferring materials

to prevent static discharge, which could be an explosion hazard.[8]

Personal Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Wash hands thoroughly before putting on gloves and after they are removed.[9]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes and

to prevent inhalation of dust.[4]

Storage:

Store in a tightly sealed, properly labeled container.[3]

Protect the material from light and store at ambient temperatures.[1][6]

As a Schedule IV controlled substance, Flurazepam hydrochloride must be stored

according to all applicable State and Federal Regulations.[1][6]

Emergency Procedures: Spill Response
In the event of a spill, follow these steps immediately.

Evacuate and Secure: Alert personnel in the immediate area and evacuate if necessary.

Restrict access to the spill zone.[6]

Assess and Assemble PPE: Wear appropriate PPE, including a respirator, double gloves,

gown, and eye protection before re-entering the area.[6]

Contain and Clean:

For solid spills, dampen the material with water to prevent dust from becoming airborne.[6]

Carefully transfer the dampened material and any absorbent paper used for cleanup into a

suitable, labeled container for disposal.[6][8]
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Decontaminate: Wash all contaminated surfaces with a soap and water solution.[1][6]

Dispose: Seal all contaminated materials, including clothing and cleaning supplies, in a

vapor-tight plastic bag for proper disposal as hazardous waste.[1][6]

Verification: Do not re-enter the contaminated area until a safety officer has verified that it

has been properly cleaned.[6]
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Flurazepam Hydrochloride Spill Response

Spill Occurs

Alert & Evacuate
Immediate Area

Don Full PPE
(Respirator, Double Gloves, Gown, Goggles)

Dampen Solid Spill
with Water

Transfer Material to
Labeled Container

Decontaminate Area
with Soap & Water

Package All Waste
in Sealed Bag for Disposal

Verify Area is Clean
Before Re-entry

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a Flurazepam hydrochloride spill.
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Disposal Plan
Disposal of Flurazepam hydrochloride and any contaminated materials must be handled with

care and in accordance with official regulations.

Waste Classification: As a controlled substance, specific disposal regulations apply. It must

not be disposed of with household garbage or allowed to enter the sewage system.[3]

Disposal Method: All waste material should be disposed of via an approved waste disposal

plant.[11] This includes the chemical itself, contaminated PPE, and cleaning materials.

Regulatory Compliance: Disposal must be made according to official federal and state

regulations for controlled substances and hazardous chemical waste.[1][3] Consult your

institution's Environmental Health and Safety (EHS) department for specific procedures. Pills

should be placed in sealed bags, and liquids should remain in their original, tightly capped

containers with personal information blacked out.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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